Cas no 56430-89-8 (Thiocyanic acid, 2-[4-(1-methylethyl)phenyl]-2-oxoethyl ester)

Thiocyanic acid, 2-[4-(1-methylethyl)phenyl]-2-oxoethyl ester structure
56430-89-8 structure
Product Name:Thiocyanic acid, 2-[4-(1-methylethyl)phenyl]-2-oxoethyl ester
CAS No:56430-89-8
MF:C12H13NOS
MW:219.302721738815
CID:348885
PubChem ID:13581527
Update Time:2025-04-19

Thiocyanic acid, 2-[4-(1-methylethyl)phenyl]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 2-[4-(1-methylethyl)phenyl]-2-oxoethyl ester
    • [2-oxo-2-(4-propan-2-ylphenyl)ethyl] thiocyanate
    • SCHEMBL11436720
    • 2-Oxo-2-[4-(propan-2-yl)phenyl]ethyl thiocyanate
    • DTXSID60544298
    • 56430-89-8
    • Inchi: 1S/C12H13NOS/c1-9(2)10-3-5-11(6-4-10)12(14)7-15-8-13/h3-6,9H,7H2,1-2H3
    • InChI Key: LSIDOQFDHICUPG-UHFFFAOYSA-N
    • SMILES: S(C#N)CC(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 219.07189
  • Monoisotopic Mass: 219.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • PSA: 40.86
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